2-(2-bromopyridin-4-yl)-5-hydroxy-3-methylpyrimidin-4(3H)-one

• Molecular Formula: C10H8BrN3O2
• Molecular Weight: 282.09 g/mol
• IUPAC Name: 2-(2-bromopyridin-4-yl)-5-hydroxy-3-methylpyrimidin-4-one
• InChI: InChI=1S/C10H8BrN3O2/c1-14-9(13-5-7(15)10(14)16)6-2-3-12-8(11)4-6/h2-5,15H,1H3
• InChI Key: IKTOEECULKUIQH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC=C(C1=O)O)C2=CC(=NC=C2)Br

Description

2-(2-bromopyridin-4-yl)-5-hydroxy-3-methylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C10H8BrN3O2 and its molecular weight is 282.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-(benzyloxy)-2-(2-chloropyridin-4-yl)-3-methylpyrimidin-4(3H)-one (3.5 g, 10.7 mmol), conc. aq. HBr (10 mL), and HOAc (50 mL) was heated at 100° C. for 2 h with stirring. After cooled to rt, the solid was filtered, washed with EtOAc several times, dried to give 5 g of crude compound, which was purified by prep-HPLC to give pure 2-(2-bromopyridin-4-yl)-5-hydroxy-3-methylpyrimidin-4(3H)-one (1.9 g, 62.3%). 1H-NMR δ (400 MHz, d6-DMSO): 9.88 (s, 1H), 8.52 (dd, J=5.6, 0.4 Hz, 1H), 7.86 (dd, J=5.2, 0.4 Hz, 1H), 7.65 (dd, J=5.2, 1.6 Hz, 1H), 7.54 (d, J=2.0 Hz, 1H), 3.33 (s, 3H); MS (ESI) m/z (M+H)+ 282.